Cas no 42205-08-3 (Triethylbenzene)

Triethylbenzene structure

Product Name:Triethylbenzene

CAS No:42205-08-3

MF:C₁₂H₁₈

MW:162.271323680878

CID:2721966

PubChem ID:39149

Update Time:2025-04-21

Triethylbenzene Chemical and Physical Properties

Names and Identifiers

- TRIETHYLBENZENE (mixed isomers)
- 1,2,3-TRIETHYLBENZENE
- HSDB 5174
- 246-875-4
- Benzene, triethyl-(mixed isomers)
- DTXSID30195034
- NS00049744
- DTXSID9027867
- 42205-08-3
- EINECS 246-875-4
- SYM-TRIETHYLBENZENE
- Benzene, 1,2,3-triethyl
- TRIETHYLBENZENE
- Triethylbenzene
- Inchi： 1S/C12H18/c1-4-10-8-7-9-11(5-2)12(10)6-3/h7-9H,4-6H2,1-3H3
- InChI Key： VIDOPANCAUPXNH-UHFFFAOYSA-N
- SMILES： C1(CC)C(=CC=CC=1CC)CC

Computed Properties

Exact Mass: 162.140850574Da
Monoisotopic Mass: 162.140850574Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 0Å²

Triethylbenzene Production Method

Production Method 1

42205-08-3

141-93-5

877-44-1

102-25-0

Reaction Conditions

1.1 Catalysts: Aluminum ; 6 h, 3 MPa, 200 °C

Reference

Adjustment of the Al siting in MCM-22 zeolite and its effect on alkylation performance of ethylene with benzene

Wang, Yanan; et al, Catalysis Today, 2018, 316, 71-77

Production Method 2

102-25-0

42205-08-3

141-93-5

877-44-1

Reaction Conditions

1.1 3 - 15 s, 350 - 500 °C

Reference

1,3,5-Triethylbenzene Transformation Reactions Compared to Its Transalkylation Reaction with Ethylbenzene

Akhtar, M. Naseem; et al, Energy & Fuels, 2009, 23(8), 3866-3874

Production Method 3

42205-08-3

141-93-5

100-18-5

25550-14-5

877-44-1

102-25-0

Reaction Conditions

1.1 Catalysts: 1,1′-(1,5-Pentanediyl)bis[1-methylpyrrolidinium] ; 7 h, 10 bar, 350 °C

Reference

Alkylation of ethylbenzene by using IM-5 catalyst

Pathak, Kanchan; et al, International Journal of Research in Pharmacy and Chemistry, 2013, 3(2), 411-425

Triethylbenzene Raw materials

1,3,5-Triethylbenzene

Triethylbenzene Preparation Products

Triethylbenzene Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143

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